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Introduction

Alpha-amylases (EC 3.2.1.1) are endo-acting enzymes that catalyze the hydrolysis of internal
a-1,4-glycosidic linkages in starch, glycogen, and related polysaccharides.[1][2] Their role in
carbohydrate metabolism makes them a significant target in various fields, including clinical
diagnostics, food production, and drug development, particularly for conditions like type 2
diabetes.[3][4][5] The use of complex substrates like starch for kinetic studies can lead to
variability. Maltohexaose, a linear maltooligosaccharide composed of six a-1,4-linked glucose
units, offers a well-defined, specific, and natural substrate for a-amylase, enabling more
precise and reproducible kinetic analysis.[6][7] This technical guide provides an in-depth
overview of maltohexaose's biochemical properties, its interaction with alpha-amylase, and
detailed experimental protocols for its use in research and development.

Biochemical Properties of Maltohexaose

Maltohexaose is a polysaccharide that can be classified as a maltodextrin.[6][8] It is a natural
saccharide that can be produced from the enzymatic breakdown of larger starch molecules like
amylose and amylopectin.[9] Its defined structure makes it an ideal substrate for fundamental
enzyme characterization.
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Property Value References
Chemical Formula C36H62031 [10][11]
Molecular Weight 990.86 g/mol [B][10][11][12]
Amylohexaose, D-
Synonyms [11][12]
maltohexaose
A linear chain of six D-glucose
Structure units linked by a(1-4)
glycosidic bonds.[6][13]
CAS Number 34620-77-4 [11][14]
Appearance White Powder [13]
Solubility Soluble in water. [O1[13]

Alpha-Amylase: Mechanism of Action on

Maltohexaose

Alpha-amylase is an endo-amylase that hydrolyzes starch and related glucans by randomly

cleaving internal a-1,4-glucosidic bonds.[15][16][17] The reaction proceeds via a double

displacement mechanism, involving the formation of a covalent glycosyl-enzyme intermediate.

[1] When maltohexaose is the substrate, a-amylase can cleave the internal bonds to produce

smaller oligosaccharides. The primary end-products are typically maltose (G2) and maltotriose

(G3), although other combinations like maltotetraose (G4) can also be produced depending on

the specific amylase and reaction conditions.[15][18]
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Figure 1: Enzymatic breakdown of maltohexaose by a-amylase.
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Varying [Maltohexaose]

Figure 2: Experimental workflow for determining a-amylase kinetics.
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Figure 3: Mechanism of competitive inhibition of a-amylase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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